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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of strontium oxalate in a laboratory setting. Adherence to these procedures is critical

for ensuring personnel safety and regulatory compliance.

Immediate Safety and Hazard Information
Strontium oxalate (SrC₂O₄) is a chemical compound that requires careful handling due to its

hazardous properties. Understanding these hazards is the first step in safe management.

Hazard Classification: Strontium oxalate is classified as harmful.[1][2][3][4]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

May cause eye irritation.[2][5]

Primary Routes of Exposure: Ingestion, skin contact, eye contact, and inhalation of dust.[1]

[5]

First Aid Procedures:
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Exposure Route First Aid Measure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2][3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician.[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses, if present and easy to do. Get

medical attention.[1][4]

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Personal Protective Equipment (PPE) and Handling
Proper handling and the use of appropriate PPE are mandatory to prevent exposure when

working with or disposing of strontium oxalate.

Ventilation: Always handle strontium oxalate in a well-ventilated area, such as a chemical

fume hood, to avoid the formation and inhalation of dust.[1][3]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use.[2][3]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[2][3]

Body Protection: Wear a lab coat or a protective suit to prevent skin contact.[2][3]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator with a particulate filter.[4]
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Accidental Spill Response
In the event of a spill, follow these procedures to ensure safe cleanup and containment.

Evacuate: Evacuate unnecessary personnel from the immediate area.[1][6]

Ventilate: Ensure the area is well-ventilated.[3]

Wear PPE: Don appropriate PPE, including respiratory protection, before approaching the

spill.[3]

Contain and Clean:

Avoid generating dust.[1][3]

Gently sweep or shovel the spilled solid material into a suitable, labeled, and closed

container for disposal.[3][4]

Do not let the chemical enter drains or sewer systems.[1][3]

Decontaminate: Clean the spill area with soap and water, and collect all cleanup materials

(e.g., wipes, absorbent pads) as hazardous waste.[2]

Strontium Oxalate Disposal Workflow
The following diagram illustrates the required step-by-step process for the proper management

and disposal of strontium oxalate waste.
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Strontium Oxalate Disposal Workflow
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Caption: Logical workflow for the safe segregation and disposal of strontium oxalate waste

streams in a laboratory environment.

Detailed Disposal Procedures
It is prohibited to dispose of strontium oxalate down the sink or in regular trash.[7] It must be

managed as a hazardous chemical waste stream through your institution's Environmental

Health & Safety (EHS) office or a licensed professional waste disposal company.[3][7][8]

Step 1: Waste Collection and Containment

Solid Waste: Collect all strontium oxalate waste, including expired reagents, reaction

byproducts, and materials used for spill cleanup, in a designated hazardous waste container.

[3][7]
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Container Compatibility: The container must be made of a material compatible with

strontium oxalate and have a secure, screw-top lid.[9][10] Keep the container closed at all

times except when adding waste.[7][8]

Avoid Mixing: Do not mix strontium oxalate waste with incompatible chemicals, such as

strong acids or bases.[2][9]

Step 2: Labeling

Clearly label the waste container with the words "Hazardous Waste."[8][11]

Identify the contents fully and accurately (e.g., "Strontium Oxalate Waste"). Include the

approximate concentration and quantity.[11]

Note the date when waste was first added to the container.[9]

Step 3: Storage

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory.[8][9]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[10]

Ensure secondary containment is used to capture any potential leaks.[10]

Step 4: Final Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8]

Do not exceed the accumulation limits for your SAA (e.g., typically 55 gallons for hazardous

waste) or the time limit (e.g., one year).[8][9]

Follow the specific procedures provided by your EHS office for waste pickup and

documentation.

Step 5: Empty Container Disposal
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An empty container that held strontium oxalate must be triple-rinsed with a suitable solvent

(such as water) to remove all residue.[7]

The rinsate (the liquid from rinsing) is considered hazardous waste and must be collected

and added to your strontium oxalate waste container.[7]

After triple-rinsing, the original chemical label on the container must be defaced or removed.

[7]

Once cleaned and defaced, the empty container can typically be disposed of as regular, non-

hazardous trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213420#strontium-oxalate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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